Cas no 1314927-63-3 (1-(2-iso-Propylphenyl)ethanol)

• Product Name: 1-(2-iso-Propylphenyl)ethanol
• CAS No: 1314927-63-3
• MF: C₁₁H₁₆O
• MW: 164.244143486023
• MDL: MFCD11520979
• CID: 5217246
• PubChem ID: 22486865
• Update Time: 2026-03-06

1-(2-iso-Propylphenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• 1-(2-iso-Propylphenyl)ethanol
• 1-(2-propan-2-ylphenyl)ethanol
• α-Methyl-2-(1-methylethyl)benzenemethanol

• MDL： MFCD11520979
• Inchi： 1S/C11H16O/c1-8(2)10-6-4-5-7-11(10)9(3)12/h4-9,12H,1-3H3
• InChI Key： HDGKECNHQTVLTQ-UHFFFAOYSA-N
• SMILES： OC(C)C1C=CC=CC=1C(C)C

Computed Properties

• Exact Mass: 164.120115130g/mol
• Monoisotopic Mass: 164.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes

Additional information on 1-(2-iso-Propylphenyl)ethanol

Introduction to 1-(2-iso-Propylphenyl)ethanol (CAS No. 1314927-63-3)

1-(2-iso-Propylphenyl)ethanol, also known by its CAS number 1314927-63-3, is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its unique molecular structure, which includes an isopropylphenyl group attached to an ethanol moiety. The combination of these functional groups endows the molecule with a range of interesting properties and potential applications.

The chemical formula of 1-(2-iso-Propylphenyl)ethanol is C₁₀H₁₄O, and it has a molecular weight of approximately 150.21 g/mol. The compound is a colorless liquid at room temperature and exhibits moderate solubility in water. Its physical and chemical properties make it suitable for various applications, including as a building block in organic synthesis, a solvent in analytical chemistry, and a precursor in the development of pharmaceuticals.

In recent years, significant research has been conducted to explore the potential biological activities of 1-(2-iso-Propylphenyl)ethanol. Studies have shown that this compound possesses antioxidant properties, which can be beneficial in protecting cells from oxidative stress. Oxidative stress is a condition where there is an imbalance between the production of reactive oxygen species (ROS) and the body's ability to detoxify these reactive intermediates or repair the resulting damage. By scavenging ROS, 1-(2-iso-Propylphenyl)ethanol can help mitigate cellular damage and promote overall health.

Beyond its antioxidant properties, 1-(2-iso-Propylphenyl)ethanol has also been investigated for its potential anti-inflammatory effects. Inflammation is a complex biological response to harmful stimuli such as pathogens, damaged cells, or irritants. Chronic inflammation can lead to various diseases, including cardiovascular disease, diabetes, and cancer. Research has indicated that 1-(2-iso-Propylphenyl)ethanol can inhibit the production of pro-inflammatory cytokines and reduce the activation of inflammatory pathways, making it a promising candidate for the development of anti-inflammatory drugs.

The pharmaceutical industry has shown particular interest in the potential therapeutic applications of 1-(2-iso-Propylphenyl)ethanol. Clinical trials are currently underway to evaluate its efficacy in treating various conditions. For instance, preliminary studies have suggested that this compound may have neuroprotective effects, which could be beneficial in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These diseases are characterized by the progressive degeneration of neurons, leading to cognitive decline and motor dysfunction. By protecting neurons from damage and promoting their survival, 1-(2-iso-Propylphenyl)ethanol could offer new hope for patients suffering from these debilitating conditions.

In addition to its therapeutic potential, 1-(2-iso-Propylphenyl)ethanol has also found applications in cosmetic formulations. Its ability to penetrate the skin and deliver active ingredients makes it a valuable component in skincare products designed to improve skin health and appearance. The compound's antioxidant properties can help reduce signs of aging by neutralizing free radicals that cause skin damage. Furthermore, its anti-inflammatory effects can soothe irritated skin and reduce redness, making it an attractive ingredient for sensitive skin care products.

The synthesis of 1-(2-iso-Propylphenyl)ethanol involves several well-established chemical reactions. One common method involves the reaction of 2-isopropylbenzaldehyde with an appropriate reducing agent such as sodium borohydride or lithium aluminum hydride. This process yields high purity 1-(2-iso-Propylphenyl)ethanol, which can then be further purified if necessary. The ease of synthesis and availability of starting materials make this compound accessible for both academic research and industrial applications.

In conclusion, 1-(2-iso-Propylphenyl)ethanol (CAS No. 1314927-63-3) is a multifaceted compound with a wide range of potential applications in chemistry, biology, and pharmaceuticals. Its unique molecular structure confers it with valuable properties such as antioxidant and anti-inflammatory activities, making it a promising candidate for the development of new drugs and cosmetic products. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, further highlighting its significance in modern science.